Cas no 1261863-25-5 (2-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride)

• Product Name: 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride
• CAS No: 1261863-25-5
• MF: C₇H₄ClF₃O₄S
• MW: 276.617470741272
• CID: 4962862
• Update Time: 2025-08-04

2-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C7H4ClF3O4S/c8-16(13,14)6-2-1-4(3-5(6)12)15-7(9,10)11/h1-3,12H
• InChI Key： IZNIKDUFWKTHFU-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1O)OC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 275.9470920 g/mol
• Monoisotopic Mass: 275.9470920 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72
• Molecular Weight: 276.62

Additional information on 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride

Introduction to 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride (CAS No. 1261863-25-5)

2-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride, identified by its CAS number 1261863-25-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both hydroxyl and trifluoromethoxy functional groups in its molecular structure endows it with unique reactivity and potential applications in medicinal chemistry.

The structure of 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride features a benzene ring substituted with a hydroxyl group at the 2-position and a trifluoromethoxy group at the 4-position, with a sulfonyl chloride group attached to the 5-position. This arrangement contributes to its distinct chemical properties, making it a valuable building block for the synthesis of more complex molecules. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride has emerged as a key intermediate in the synthesis of several pharmacologically relevant compounds. For instance, researchers have explored its use in the preparation of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The sulfonyl chloride moiety allows for facile introduction of amine or thiol functionalities, enabling further derivatization into potent drug candidates.

One of the most compelling aspects of 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride is its versatility in synthetic chemistry. It serves as a precursor for a wide range of sulfonamides, which are known for their broad spectrum of biological activities. These sulfonamides have been investigated for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The hydroxyl group in the molecule can participate in hydrogen bonding interactions, influencing the solubility and bioavailability of derived compounds.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The trifluoromethoxy group, due to its electron-withdrawing nature and ability to modulate lipophilicity, plays a crucial role in optimizing drug-like properties. For example, compounds containing this moiety often exhibit improved pharmacokinetic profiles, including enhanced oral bioavailability and prolonged half-life. This has made 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride an attractive starting material for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride typically involves the chlorosulfonation of 2-hydroxy-4-(trifluoromethoxy)benzoic acid or its derivatives. This reaction is carried out under controlled conditions to ensure high yield and purity. The resulting sulfonyl chloride can then be further functionalized through nucleophilic substitution reactions, allowing for the introduction of diverse substituents at various positions on the benzene ring.

In addition to its pharmaceutical applications, 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride has found utility in materials science and agrochemical research. Its ability to act as a crosslinking agent or intermediate in polymer synthesis underscores its broad applicability beyond traditional medicinal chemistry endeavors. The unique electronic properties conferred by the trifluoromethoxy group make it particularly valuable in designing advanced materials with tailored functionalities.

As research continues to evolve, the demand for high-quality intermediates like 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride is expected to grow. The compound’s role in facilitating the rapid discovery and development of novel drugs underscores its importance in modern chemical biology. By leveraging its structural features, chemists can create innovative molecules that address unmet medical needs across various therapeutic areas.

The future prospects for 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride are bright, with ongoing investigations exploring new synthetic routes and applications. Collaborative efforts between academic researchers and industry scientists will likely lead to further advancements in utilizing this versatile intermediate for cutting-edge drug discovery programs. Its continued relevance in pharmaceutical research highlights its significance as a cornerstone compound in medicinal chemistry.